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Compound of Interest

Compound Name: 2-(3,5-Dichlorobenzoyl)oxazole

Cat. No.: B1325493 Get Quote

In-depth Technical Guide: 2-(3,5-
Dichlorobenzoyl)oxazole
CAS Number: 898784-28-6

Abstract
This technical guide provides a comprehensive overview of 2-(3,5-Dichlorobenzoyl)oxazole
(CAS 898784-28-6), a heterocyclic compound with significant potential in pharmaceutical and

agrochemical research. This document details the physicochemical properties, synthetic

methodologies, and known biological activities of this compound and its derivatives.

Experimental protocols for key biological assays are provided, and relevant signaling pathways

are illustrated. This guide is intended for researchers, scientists, and drug development

professionals interested in the therapeutic and commercial applications of oxazole-based

compounds.

Introduction
2-(3,5-Dichlorobenzoyl)oxazole is a member of the oxazole class of heterocyclic compounds,

characterized by a five-membered ring containing one oxygen and one nitrogen atom.[1] The

presence of a 3,5-dichlorobenzoyl moiety at the 2-position of the oxazole ring imparts unique

physicochemical properties and biological activities.[2] Oxazole derivatives are known to exhibit

a wide range of pharmacological effects, including anticancer, antimicrobial, and anti-
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inflammatory properties.[3] This guide consolidates the available technical information on 2-
(3,5-Dichlorobenzoyl)oxazole, offering a foundational resource for further investigation and

development.

Physicochemical Properties
A summary of the known and predicted physicochemical properties of 2-(3,5-
Dichlorobenzoyl)oxazole is presented in Table 1.

Table 1: Physicochemical Properties of 2-(3,5-Dichlorobenzoyl)oxazole

Property Value Reference

CAS Number 898784-28-6

Molecular Formula C₁₀H₅Cl₂NO₂ [2]

Molecular Weight 242.05 g/mol [2]

IUPAC Name
(3,5-dichlorophenyl)(oxazol-2-

yl)methanone

Predicted Boiling Point 393.9 ± 52.0 °C [2]

Predicted Density 1.445 ± 0.06 g/cm³ [2]

Appearance Solid (predicted)

Solubility Data not available

Synthesis
While a specific, detailed synthesis protocol for 2-(3,5-Dichlorobenzoyl)oxazole is not readily

available in the public domain, its structure lends itself to established methods for oxazole

synthesis, primarily the Robinson-Gabriel synthesis and the Van Leusen oxazole synthesis.

Robinson-Gabriel Synthesis (Proposed)
The Robinson-Gabriel synthesis involves the cyclodehydration of a 2-acylamino-ketone.[4] For

the synthesis of 2-(3,5-Dichlorobenzoyl)oxazole, this would involve the reaction of a suitable
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2-amino-ketone with 3,5-dichlorobenzoyl chloride to form the 2-(3,5-dichlorobenzamido)-ketone

intermediate, followed by cyclization using a dehydrating agent.[2][5]

Experimental Workflow: Robinson-Gabriel Synthesis

Start:
2-Amino-ketone

3,5-Dichlorobenzoyl chloride

Acylation:
Reaction in a suitable solvent

(e.g., DCM) with a base (e.g., pyridine)
to form 2-(3,5-dichlorobenzamido)-ketone.

Cyclodehydration:
Treatment with a dehydrating agent

(e.g., H₂SO₄, POCl₃, or PPA)
and heat.

Product:
2-(3,5-Dichlorobenzoyl)oxazole

Start:
3,5-Dichlorobenzaldehyde

Tosylmethyl isocyanide (TosMIC)

Reaction:
In the presence of a base (e.g., K₂CO₃)
in a suitable solvent (e.g., methanol).

Product:
2-(3,5-Dichlorobenzoyl)oxazole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1325493#2-3-5-dichlorobenzoyl-oxazole-cas-
number-898784-28-6-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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